5-Chloro-2-[1-(3-phenylpropyl)piperidin-4-yl]oxypyrimidine

• IUPAC Name: 5-chloro-2-[1-(3-phenylpropyl)piperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C18H22ClN3O/c19-16-13-20-18(21-14-16)23-17-8-11-22(12-9-17)10-4-7-15-5-2-1-3-6-15/h1-3,5-6,13-14,17H,4,7-12H2
• InChI Key: AACWHNWGNNQFNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=N2)Cl)CCCC3=CC=CC=C3
• Molecular Formula: C18H22ClN3O
• Molecular Weight: 331.8 g/mol
• CAS No.: 2415468-49-2

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of piperidine synthesis were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

While the mechanism of action can vary greatly depending on the specific compound, piperidine derivatives are often used in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Future Directions

The field of piperidine derivatives is a vibrant area of research with potential for significant future discoveries. Researchers continue to explore new synthesis methods, investigate the properties of these compounds, and develop new pharmaceutical applications.